Cas no 83476-84-0 (4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide)

83476-84-0 structure
Product name:4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide Chemical and Physical Properties
Names and Identifiers
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- 4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
- 4-pyridin-2-yl-N'-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
- 83476-84-0
- DTXSID20404102
- CHEMBL338039
- NSC331981
- NSC-331981
-
- Inchi: InChI=1S/C17H22N6S/c1-14(15-6-2-4-8-18-15)20-21-17(24)23-12-10-22(11-13-23)16-7-3-5-9-19-16/h2-9,14,20H,10-13H2,1H3,(H,21,24)
- InChI Key: MWYOSZXOEFQZRY-UHFFFAOYSA-N
- SMILES: CC(C1=CC=CC=N1)NNC(=S)N2CCN(CC2)C3=CC=CC=N3
Computed Properties
- Exact Mass: 342.16266590g/mol
- Monoisotopic Mass: 342.16266590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.4Ų
- XLogP3: 1.6
4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide Related Literature
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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